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Compound of Interest

Compound Name: Glycidyl Stearate-d5

Cat. No.: B10828888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
deuterated glycidyl stearate (Glycidyl Stearate-d5), a critical analytical standard and potential
pharmacological agent. This document details its synthesis, characterization, and applications,
with a focus on quantitative data and detailed experimental methodologies.

Physicochemical Properties

Deuterated glycidyl stearate is the isotopically labeled analog of glycidyl stearate, where five
hydrogen atoms on the glycidyl group have been replaced with deuterium. This substitution
provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-
based quantification of glycidyl stearate.[1]

Quantitative Data Summary

The following tables summarize the key physicochemical properties of both deuterated and
non-deuterated glycidyl stearate for comparative analysis.

Table 1: Physicochemical Properties of Deuterated Glycidyl Stearate (Glycidyl Stearate-d5)
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Property Value Source(s)

Molecular Formula C21H3s5Ds03 [2]

Molecular Weight 345.57 g/mol [2]

CAS Number 1346598-19-3 [2]

Appearance White to off-white solid [3]

Melting Point 52-54 °C [3]

- Soluble in Chloroform

Solubility ) ) [1][3]

(Slightly), Methanol (Slightly)
_ >95% (HPLC), 98% atom D;

Purity [11[3]
>99% deuterated forms (di-ds)

Storage Store at -20°C [3]

Table 2: Physicochemical Properties of Non-Deuterated Glycidyl Stearate

Property Value Source(s)
Molecular Formula C21H4003 [4]
Molecular Weight 340.54 g/mol [4]

CAS Number 7460-84-6 [4]
Appearance White solid

Melting Point 50.5-51.3 °C [5]

Boiling Point 193 °C @ 1 Torr [5]

Density 0.8867 g/cm® @ 60 °C [5]

Synthesis of Deuterated Glycidyl Stearate

The synthesis of deuterated glycidyl stearate can be achieved through a two-step process

adapted from the general synthesis of glycidyl esters.[6] This involves the esterification of
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stearic acid with a deuterated glycidol precursor, followed by epoxidation. A common precursor
for the deuterated glycidyl group is deuterated epichlorohydrin or deuterated glycidol.

Proposed Synthetic Pathway

A plausible synthetic route involves the reaction of stearic acid with deuterated epichlorohydrin
in the presence of a base.
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[
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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deuterated-glycidyl-stearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Glycidyl-stearate
https://commonchemistry.cas.org/detail?cas_rn=7460-84-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143323/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143323/
https://www.benchchem.com/product/b10828888#physicochemical-properties-of-deuterated-glycidyl-stearate
https://www.benchchem.com/product/b10828888#physicochemical-properties-of-deuterated-glycidyl-stearate
https://www.benchchem.com/product/b10828888#physicochemical-properties-of-deuterated-glycidyl-stearate
https://www.benchchem.com/product/b10828888#physicochemical-properties-of-deuterated-glycidyl-stearate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10828888?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

